Cas no 58160-39-7 (Butanedioic acid, 2,3-dicyano-)

Butanedioic acid, 2,3-dicyano- structure
58160-39-7 structure
Product Name:Butanedioic acid, 2,3-dicyano-
CAS No:58160-39-7
MF:C6H4N2O4
MW:168.106961250305
CID:342945
PubChem ID:71443765
Update Time:2025-04-19

Butanedioic acid, 2,3-dicyano- Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, 2,3-dicyano-
    • 2,3-dicyanobutanedioic acid
    • 58160-39-7
    • DTXSID10852577
    • Inchi: 1S/C6H4N2O4/c7-1-3(5(9)10)4(2-8)6(11)12/h3-4H,(H,9,10)(H,11,12)
    • InChI Key: STBYQFBPIUASJV-UHFFFAOYSA-N
    • SMILES: OC(C(C#N)C(C#N)C(=O)O)=O

Computed Properties

  • Exact Mass: 168.01712
  • Monoisotopic Mass: 168.01710661g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 122Ų

Experimental Properties

  • PSA: 122.18
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